![molecular formula C40H56N8O6 B549364 (2S)-2-[[(2S)-2-[(2-amino-4-methylpentyl)-methylamino]-4-methylpentanoyl]amino]-N-[(2S)-3-(1H-indol-3-yl)-1-oxo-1-[[(2S)-1-oxo-1-(2-oxoethylideneamino)-3-phenylpropan-2-yl]amino]propan-2-yl]pentanediamide CAS No. 135721-56-1](/img/structure/B549364.png)
(2S)-2-[[(2S)-2-[(2-amino-4-methylpentyl)-methylamino]-4-methylpentanoyl]amino]-N-[(2S)-3-(1H-indol-3-yl)-1-oxo-1-[[(2S)-1-oxo-1-(2-oxoethylideneamino)-3-phenylpropan-2-yl]amino]propan-2-yl]pentanediamide
Overview
Description
MDL 29913 acts as selective antagonist of NK2 tachykinin receptor. It is used for the treatment of IBS.
Scientific Research Applications
Computational Peptidology for Antifungal Tripeptides
A study conducted by Flores-Holguín, Frau, and Glossman-Mitnik (2019) in "ACS Omega" utilized computational peptidology, aided by conceptual density functional theory, to analyze the molecular properties and structures of new antifungal tripeptides, similar in structure to the compound . This approach is significant for predicting the reactivity descriptors and bioactivity scores of such peptides, aiding in drug design processes (Flores-Holguín, Frau, & Glossman-Mitnik, 2019).
Bactericidal Activity Against MRSA
Zadrazilova et al. (2015) in "BioMed Research International" evaluated the bactericidal activity of similar compounds against methicillin-resistant Staphylococcus aureus (MRSA). They found that certain compounds demonstrated a rapid and effective bactericidal effect. This suggests potential applications of related compounds in addressing antibiotic-resistant bacterial infections (Zadrazilova et al., 2015).
Synthesis and Evaluation of Antifungal Triazolylindole Derivatives
Singh and Vedi (2014) in the "International Research Journal of Pharmacy" explored the synthesis of novel triazolylindole derivatives with structures akin to the compound of interest. They evaluated these compounds for antifungal activity, highlighting the potential of similar compounds in developing new antifungal agents (Singh & Vedi, 2014).
Fungicidal Activity of Amino Acid Derivatives
Tian et al. (2021) in "Phosphorus, Sulfur, and Silicon and the Related Elements" synthesized new amino acid derivatives, showing promising fungicidal activities against Phytophthora capsici. The study suggests the applicability of such compounds in developing effective fungicides (Tian et al., 2021).
properties
CAS RN |
135721-56-1 |
|---|---|
Molecular Formula |
C40H56N8O6 |
Molecular Weight |
744.9 g/mol |
IUPAC Name |
(2S)-2-[[(2S)-2-[(2-amino-4-methylpentyl)-methylamino]-4-methylpentanoyl]amino]-N-[(2S)-3-(1H-indol-3-yl)-1-oxo-1-[[(2S)-1-oxo-1-(2-oxoethylideneamino)-3-phenylpropan-2-yl]amino]propan-2-yl]pentanediamide |
InChI |
InChI=1S/C40H56N8O6/c1-25(2)19-29(41)24-48(5)35(20-26(3)4)40(54)45-32(15-16-36(42)50)38(52)47-34(22-28-23-44-31-14-10-9-13-30(28)31)39(53)46-33(37(51)43-17-18-49)21-27-11-7-6-8-12-27/h6-14,17-18,23,25-26,29,32-35,44H,15-16,19-22,24,41H2,1-5H3,(H2,42,50)(H,45,54)(H,46,53)(H,47,52)/t29?,32-,33-,34-,35-/m0/s1 |
InChI Key |
DBIVSFCCTOEQTP-CITGXELPSA-N |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CC1=CNC2=CC=CC=C21)C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)N=CC=O)N(C)CC(CC(C)C)N |
SMILES |
CC(C)CC(CN(C)C(CC(C)C)C(=O)NC(CCC(=O)N)C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(CC3=CC=CC=C3)C(=O)N=CC=O)N |
Canonical SMILES |
CC(C)CC(CN(C)C(CC(C)C)C(=O)NC(CCC(=O)N)C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(CC3=CC=CC=C3)C(=O)N=CC=O)N |
Appearance |
White lyophilised solid |
boiling_point |
N/A |
melting_point |
N/A |
Purity |
>97% |
sequence |
QWFGLL(Modifications: Leu-5 - Leu-6 = Leu-CH2N(CH3)-Leu, Cyclized) |
solubility |
Soluble in water |
storage |
-20°C |
synonyms |
1,4,7,10,13,16-Hexaazacyclooctadecane, Cyclic Peptide Deriv.; N-(2-Amino-4-methylpentyl)-N-methyl-L-leucyl-L-glutaminyl-L-tryptophyl-L-phenylalanylglycine (5→1)-Lactam |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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